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Compound of Interest

Compound Name: 3-Chlorobiphenyl!

Cat. No.: B164846

CAS Number: 2051-61-8

This technical guide provides an in-depth overview of 3-Chlorobiphenyl (3-CB), a
monochlorinated biphenyl congener. It is intended for researchers, scientists, and drug
development professionals, offering detailed information on its chemical and physical
properties, toxicological profile, and metabolic pathways. This document also includes
illustrative diagrams and a summary of experimental methodologies for its analysis.

Chemical and Physical Properties

3-Chlorobiphenyl is an aromatic hydrocarbon belonging to the polychlorinated biphenyl (PCB)
family of compounds. It appears as a colorless to light yellow oily liquid or solid.[1] The
guantitative properties of 3-Chlorobiphenyl are summarized in the tables below.

Table 1: Physical and Chemical Properties of 3-
Chlorobiphenyl
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Property Value Reference
CAS Number 2051-61-8 [2][3][4][5]16]
Molecular Formula C12HoCI [2][3][5][6]
Molecular Weight 188.65 g/mol [2][3]
Appearance (.)ily liquid or solid, colorless to 1]

light yellow
Melting Point 16 °C [1][2]
Boiling Point 284.5°C [2]
Density 1.1+0.1 g/cm3 [2]

Water Solubility

3.63 mg/L at 25 °C

[1](2]

Vapor Pressure

0.01 mmHg

[2]

LogP (Octanol-Water Partition
Coefficient)

4.54

[2]

Toxicological Profile

Polychlorinated biphenyls are classified as known human carcinogens by the International

Agency for Research on Cancer (IARC). The toxicity of PCBs can vary depending on the

congener. While 3-Chlorobiphenyl is a lower chlorinated PCB, its metabolites can still pose

health risks.

ble 2: . for 3-Chlorohinhenyl

Test Species Route Value Reference
LDso Rat Oral 1010 mg/kg [718]

LDso Mouse Intraperitoneal 880 mg/kg [71[8]

TDLo Rat Celiac 160 mg/kg [9]

Metabolism and Signaling Pathways
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The metabolism of 3-Chlorobiphenyl primarily occurs in the liver, mediated by cytochrome
P450 (CYP) enzymes.[1][3] The initial step involves the hydroxylation of the biphenyl structure
to form hydroxylated metabolites (OH-PCBs). These metabolites can then undergo further
conjugation reactions, such as sulfation and glucuronidation, to facilitate their excretion from
the body.[1][3] Some reactive metabolites of lower chlorinated PCBs have been linked to
genotoxic effects and can act as endocrine-disrupting chemicals.[1]

Sulfated Metabolites
Sulfotransferase

3-Chlorobiphenyl Cytochiome P450. Hydroxylated Metabolites (OH-PCBs)

Glucuronidated Metabolites

Click to download full resolution via product page
Metabolic pathway of 3-Chlorobiphenyl.

Experimental Protocols

The analysis of 3-Chlorobiphenyl in environmental and biological samples typically involves
extraction, cleanup, and instrumental analysis, most commonly by gas chromatography-mass

spectrometry (GC-MS).

Sample Preparation and Extraction

A general workflow for the analysis of PCBs in a solid matrix like soil is outlined below.
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Sample Preparation

1. Sample Collection
(e.g., Soil)

l

2. Homogenization

l

3. Solvent Extraction
(e.g., Acetonitrile)

Cleanup

4. Phase Separation
(add NacCl)

l

5. Cleanup with Adsorbents

l

6. Concentration
(N2 evaporation)

l

7. Reconstitution
(in Cyclohexane)

8. GC-MS Analysis

Click to download full resolution via product page

General workflow for PCB analysis in soil.
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Methodology for PCB Analysis in Soil:

o Extraction: A known weight of the soil sample (e.g., 5 g) is mixed with purified water and a
ceramic homogenizer.[1] After a brief hydration period, an organic solvent like acetonitrile is
added, and the mixture is vortexed to extract the PCBs.[1]

e Phase Separation: Sodium chloride is added to the mixture to induce phase separation
between the aqueous and organic layers.[1]

o Cleanup: The supernatant (organic layer) is collected and treated with adsorbents to remove
interfering compounds.[1]

» Concentration and Reconstitution: The cleaned extract is evaporated to dryness under a
stream of nitrogen and then redissolved in a suitable solvent, such as cyclohexane, for
analysis.[1]

 Instrumental Analysis: The reconstituted sample is then analyzed by gas chromatography-
mass spectrometry (GC-MS) to identify and quantify the specific PCB congeners present.[1]

This technical guide provides a foundational understanding of 3-Chlorobiphenyl. For more
detailed experimental protocols and safety information, it is recommended to consult specific
EPA methods and material safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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